Cas no 5453-44-1 (2-Butenoic acid, 2-propenyl ester, (E)-)

• Product Name: 2-Butenoic acid, 2-propenyl ester, (E)-
• CAS No: 5453-44-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 354314
• PubChem ID: 92337821
• Update Time: 2025-04-19

2-Butenoic acid, 2-propenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-propenyl ester, (E)-
• 2-propenyl-3-butenoate

• MDL： MFCD00026990
• Inchi： 1S/C7H10O2/c1-3-5-7(8)9-6-4-2/h3-5H,2,6H2,1H3/b5-3-
• InChI Key： WNJBUWVXSNLWEQ-HYXAFXHYSA-N
• SMILES： O(C(/C=C\C)=O)CC=C

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters